Cas no 182680-54-2 (benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate)

• Product Name: benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate
• CAS No: 182680-54-2
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 5631433
• PubChem ID: 165922737
• Update Time: 2025-06-08

benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289679
• benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate
• 182680-54-2

• Inchi： 1S/C15H23NO5/c1-3-19-14(20-4-2)13(17)10-16-15(18)21-11-12-8-6-5-7-9-12/h5-9,13-14,17H,3-4,10-11H2,1-2H3,(H,16,18)
• InChI Key： SVGBNMOARCLDFO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CNC(=O)OCC1C=CC=CC=1)O)OCC

Computed Properties

• Exact Mass: 297.15762283g/mol
• Monoisotopic Mass: 297.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate

Introduction to benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate (CAS No. 182680-54-2)

Benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate (CAS No. 182680-54-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure and properties, making it a valuable reagent in various synthetic processes and biological studies.

The chemical formula of benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate is C₁₅H₂₃NO₅. It is a white to off-white solid at room temperature and has a molecular weight of approximately 301.35 g/mol. The compound's structure features a benzyl group attached to a carbamate moiety, which is further functionalized with a 3,3-diethoxy-2-hydroxypropyl group. This combination of functional groups imparts specific reactivity and solubility properties that are advantageous in various chemical reactions.

In the realm of organic synthesis, benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate serves as an important intermediate for the preparation of more complex molecules. Its carbamate functionality can be selectively cleaved under mild conditions, making it useful in protecting group strategies. Additionally, the presence of the diethoxy and hydroxy groups provides multiple handles for further functionalization, enabling the synthesis of diverse derivatives with tailored properties.

Recent research has highlighted the potential of benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate in pharmaceutical applications. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. These findings suggest that benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate could serve as a lead compound for the development of novel therapeutic agents.

Beyond its direct biological activity, benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate has also found applications in drug delivery systems. The compound's solubility and stability properties make it suitable for use in formulations designed to enhance the bioavailability and efficacy of other drugs. Research in this area has focused on developing prodrugs and drug conjugates that leverage the unique characteristics of this compound to improve therapeutic outcomes.

In the context of analytical chemistry, benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate has been used as a standard reference material for various analytical techniques. Its well-defined structure and purity make it an ideal candidate for calibration and validation purposes in methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications ensure accurate and reliable results in quality control and research settings.

The safety profile of benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, benzyl N-(3,3-diethoxy-2-hydroxypropyl)carbamate (CAS No. 182680-54-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an invaluable reagent in synthetic processes and biological studies. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in these fields.